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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1684365 Get Quote

For researchers and drug development professionals, achieving accurate and consistent

solubility of Ivacaftor is critical for reliable experimental outcomes. This technical support

center provides troubleshooting guides and frequently asked questions (FAQs) to address

common challenges encountered when dissolving Ivacaftor in DMSO and other organic

solvents.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Ivacaftor in common organic solvents?

A1: Ivacaftor exhibits high solubility in dimethyl sulfoxide (DMSO) and dimethylformamide

(DMF), with moderate to low solubility in other organic solvents. Its aqueous solubility is

extremely low. The table below summarizes the solubility data from various sources.
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Solvent Solubility
Concentration
(mM)

Source

DMSO ~25 mg/mL ~63.7 mM [1]

DMSO 252 mg/mL 642.05 mM [2]

DMSO 78 mg/mL 198.7 mM [3]

Anhydrous DMSO ~0.77 M 770 mM [4][5]

DMF ~25 mg/mL ~63.7 mM

Ethanol ~0.1 mg/mL ~0.25 mM

Ethanol ~3.1 mM 3.1 mM

Ethanol < 1 mg/mL < 2.55 mM

Ethanol 4.50 mg/mL 11.46 mM

Methanol 1.98 mg/mL 5.04 mM

Acetonitrile 1.78 mg/mL 4.54 mM

Acetone 27.87 mg/mL 71.01 mM

Tetrahydrofuran 26.55 mg/mL 67.64 mM

Methyl ethyl ketone 44.71 mg/mL 113.91 mM

1-Octanol ~3.9 mM 3.9 mM

Water
< 0.001 mg/mL

(practically insoluble)
< 0.0025 mM

Aqueous Saline (pH

7.1)
~62 nM 0.000062 mM

Q2: My Ivacaftor is not dissolving completely in DMSO, what should I do?

A2: If you are experiencing difficulty dissolving Ivacaftor in DMSO, consider the following

troubleshooting steps:
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Sonication: Sonication is frequently recommended to aid in the dissolution of Ivacaftor in
DMSO.

Warming: Gentle warming can assist in dissolving the compound. However, be cautious

about the temperature to avoid degradation.

Solvent Quality: Ensure you are using high-purity, anhydrous (dry) DMSO. Hygroscopic

DMSO can significantly impact the solubility of the product.

Purge with Inert Gas: For preparing stock solutions, it is suggested to purge the solvent with

an inert gas.

Q3: How should I prepare a stock solution of Ivacaftor in DMSO?

A3: To prepare a stock solution, weigh the desired amount of Ivacaftor crystalline solid and

add the appropriate volume of high-purity DMSO. Sonication is recommended to ensure

complete dissolution. For long-term storage, it is advisable to aliquot the stock solution into

smaller volumes to avoid repeated freeze-thaw cycles.

Q4: What is the stability of Ivacaftor in DMSO solution?

A4: Ivacaftor stock solutions in DMSO can be stored at -20°C for at least one month or at

-80°C for up to six months. It is recommended to avoid repeated freezing and thawing of the

stock solution.

Q5: I observed precipitation when diluting my Ivacaftor-DMSO stock solution in aqueous

media. How can I prevent this?

A5: Ivacaftor is poorly soluble in aqueous solutions, and precipitation upon dilution of a DMSO

stock is a common issue. To mitigate this:

Stepwise Dilution: Perform dilutions in a stepwise manner to avoid a rapid change in solvent

composition.

Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture

medium or aqueous buffer as low as possible, typically below 0.5%, to avoid solvent-induced

toxicity and precipitation.
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Use of Co-solvents: For in vivo studies, formulations often include co-solvents like PEG300

and Tween 80 to improve solubility and prevent precipitation. A common formulation is 10%

DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

Troubleshooting Guide: Ivacaftor Solubility Issues
This guide provides a systematic approach to resolving common problems encountered during

the dissolution of Ivacaftor.

Initial Checks Dissolution Method Assessment
Solution

Advanced Troubleshooting
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and Form
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Click to download full resolution via product page

Caption: Troubleshooting workflow for Ivacaftor dissolution.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Ivacaftor in DMSO

Materials:

Ivacaftor (crystalline solid, MW: 392.49 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes
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Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator bath

Procedure:

Weighing Ivacaftor:

On a calibrated analytical balance, carefully weigh out 3.925 mg of Ivacaftor powder.

Transfer the weighed powder into a sterile microcentrifuge tube.

Adding Solvent:

Using a calibrated micropipette, add 1 mL of anhydrous, high-purity DMSO to the

microcentrifuge tube containing the Ivacaftor powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Place the tube in a sonicator bath and sonicate for 10-15 minutes, or until the solid is

completely dissolved. A clear solution should be obtained.

Visually inspect the solution against a light source to ensure no particulate matter is

present.

Storage:

For immediate use, the solution can be kept at room temperature, protected from light.

For long-term storage, aliquot the stock solution into smaller, single-use volumes and store

at -20°C or -80°C. This will minimize freeze-thaw cycles.

Protocol for Diluting Ivacaftor-DMSO Stock in Aqueous Media for Cell Culture
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Objective: To prepare a working solution of Ivacaftor in cell culture medium with a final DMSO

concentration of ≤ 0.1%.

Materials:

10 mM Ivacaftor stock solution in DMSO

Pre-warmed, sterile cell culture medium

Sterile microcentrifuge tubes or conical tubes

Procedure:

Intermediate Dilution (Optional but Recommended):

To avoid precipitation, it is often beneficial to perform an intermediate dilution.

For example, to prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 by

adding 10 µL of the stock to 90 µL of sterile culture medium. Mix gently by pipetting.

Final Dilution:

Determine the final desired concentration of Ivacaftor for your experiment.

Calculate the volume of the stock or intermediate solution needed. For example, to

prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would perform a

1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium.

Mix immediately but gently by inverting the tube or by slow pipetting to ensure

homogeneity and prevent precipitation.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without the drug. For a 1:1000 dilution, this would be 1 µL of DMSO in 999

µL of medium.
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Note: The final DMSO concentration should be kept consistent across all experimental

conditions, including the vehicle control, to account for any solvent effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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